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Compound of Interest

Compound Name: 3'4'-Dimethoxyacetophenone

Cat. No.: B042557

Abstract

3',4'-Dimethoxyacetophenone, also known as acetoveratrone, is an aromatic ketone that
serves as a versatile building block in organic synthesis. With the CAS number 1131-62-0, this
compound is characterized by a phenyl ring substituted with two methoxy groups and an acetyl
group. Its unique chemical structure lends itself to a variety of applications, particularly as a key
intermediate in the pharmaceutical and fragrance industries. This technical guide provides an
in-depth overview of the properties, synthesis, and significant applications of 3',4'-
Dimethoxyacetophenone, with a focus on its role in drug development and research.

Chemical and Physical Properties

3',4'-Dimethoxyacetophenone is a white to light yellow crystalline solid with a characteristic
sweet, woody, and floral odor.[1][2] It is soluble in organic solvents like methanol and hot water,
but has limited solubility in cold water.[3][4][5]

Table 1: Physicochemical Properties of 3',4'-Dimethoxyacetophenone
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Property Value Reference
CAS Number 1131-62-0 [11[3]1[6][71[8]
Molecular Formula C10H1203 (1116171
Molecular Weight 180.20 g/mol [L1[31[61[7]
Appearance White to light yellow crystalline (6]
powder

Melting Point 47-54 °C [1][3][°]
Boiling Point 286-288 °C [21[31[9]

Soluble in hot water and

Solubility methanol; insoluble in water.[3]
[4]

Purity >98.0% (GC) [6]
IQZLUWLMQNGTIW-

InChl Key [31[7]
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SMILES g(é(:O)CI:CC(:C(C:CDOC) "

Synthesis and Manufacturing

The synthesis of 3',4'-Dimethoxyacetophenone can be achieved through several methods. A
common laboratory-scale synthesis involves the Friedel-Crafts acylation of veratrole (1,2-
dimethoxybenzene) with acetic anhydride or acetyl chloride using a Lewis acid catalyst such as
aluminum chloride.[10]

Another documented method starts from 3',4'-dihydroxyacetophenone, which is methylated
using a methylating agent like methyl iodide in the presence of a base such as potassium
carbonate.[9]
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A representative laboratory synthesis workflow for 3',4'-Dimethoxyacetophenone.

Applications in Research and Drug Development

3',4'-Dimethoxyacetophenone is a valuable intermediate in the synthesis of various
pharmaceutical compounds and is utilized in several areas of drug discovery and development.

[1]

» Anti-inflammatory and Analgesic Agents: It serves as a precursor for the synthesis of
derivatives with potential anti-inflammatory and analgesic properties.[1]

» Antihypertensive Drugs: The compound is a key starting material in the synthesis of a-
methyl-dopa, a well-known antihypertensive drug used to manage high blood pressure.

o Antitumor Agents: It is used as a synthetic raw material for the anti-tumor targeted drug,
tivozanib.[11]

o Organic Synthesis: Researchers utilize 3',4'-Dimethoxyacetophenone in various organic
reactions to create more complex molecules due to its reactive functional groups.[1] It can
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undergo reactions such as catalytic hydrogenation to produce 1-(3,4-
dimethoxyphenyl)ethanol.[12]

e Fragrance and Cosmetics: Due to its pleasant aroma, it is incorporated into perfumes,
fragrances, and cosmetic formulations like lotions and creams.[1]

o Other Applications: It is also used as a catalytic agent, a petrochemical additive, and in the

agrochemical and dyestuff fields.[4][9]
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Key application areas of 3',4'-Dimethoxyacetophenone.

Experimental Protocols

The characterization and quality control of 3',4'-Dimethoxyacetophenone typically involve
standard analytical techniques to confirm its identity and purity.

Purity Determination by Gas Chromatography (GC)
o Objective: To determine the purity of a 3',4'-Dimethoxyacetophenone sample.

 Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) and
a suitable capillary column (e.g., a non-polar or medium-polarity column).
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o Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent,
such as acetone or ethyl acetate.

e GC Conditions:

o

Injector Temperature: 250 °C

[¢]

Detector Temperature: 280 °C

[¢]

Oven Temperature Program: An initial temperature of 100 °C, held for 2 minutes, then
ramped at 10 °C/min to 250 °C, and held for 5 minutes.

[¢]

Carrier Gas: Helium or Nitrogen at a constant flow rate.

o Data Analysis: The purity is calculated based on the area percentage of the main peak
corresponding to 3',4'-Dimethoxyacetophenone in the chromatogram.

Structural Elucidation by Spectroscopy

« Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the
carbonyl (C=0) stretch of the ketone and the C-O stretches of the methoxy groups.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information on the number and types of protons, confirming the
presence of the methyl protons of the acetyl and methoxy groups, and the aromatic
protons.

o 13C NMR: Shows the number of different carbon environments, confirming the carbonyl
carbon, the methoxy carbons, and the aromatic carbons.
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A typical experimental workflow for the analysis of 3',4'-Dimethoxyacetophenone.

Safety Information

Appropriate safety precautions should be taken when handling 3',4'-
Dimethoxyacetophenone. It may cause skin and eye irritation.[5] Personal protective
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equipment, including gloves, safety glasses, and a lab coat, should be worn. It should be
stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Conclusion

3',4'-Dimethoxyacetophenone is a commercially important aromatic ketone with a well-
established role as a versatile intermediate in the synthesis of a wide range of valuable
compounds. Its applications span from the development of life-saving pharmaceuticals to the
creation of pleasant fragrances. The straightforward methods for its synthesis and analysis
make it an accessible and essential tool for researchers and professionals in drug development
and chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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